Cas no 439111-82-7 (4H-THIENO[3,2-D][1,3]OXAZIN-4-ONE, 2-(4-FLUOROPHENYL)-)

• Product Name: 4H-THIENO[3,2-D][1,3]OXAZIN-4-ONE, 2-(4-FLUOROPHENYL)-
• CAS No: 439111-82-7
• MF: C₁₂H₆FNO₂S
• MW: 247.244945049286
• MDL: MFCD03012476
• CID: 3319432
• PubChem ID: 1485387
• Update Time: 2025-06-03

4H-THIENO[3,2-D][1,3]OXAZIN-4-ONE, 2-(4-FLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 4H-THIENO[3,2-D][1,3]OXAZIN-4-ONE, 2-(4-FLUOROPHENYL)-
• HMS2340G20
• SCHEMBL914214
• 2-(4-fluorophenyl)-4H-thieno[3,2-d][1,3]oxazin-4-one
• AKOS015993475
• 2-(4-fluorophenyl)thieno[3,2-d][1,3]oxazin-4-one
• 7R-1337
• SMR000126123
• 439111-82-7
• MLS000541265
• CHEMBL1556852
• MFCD03012476

• MDL： MFCD03012476
• Inchi： 1S/C12H6FNO2S/c13-8-3-1-7(2-4-8)11-14-9-5-6-17-10(9)12(15)16-11/h1-6H
• InChI Key： WAESZBXXLFRQBF-UHFFFAOYSA-N
• SMILES： O1C(=O)C2SC=CC=2N=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 247.01032777Da
• Monoisotopic Mass: 247.01032777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.9Ų

Additional information on 4H-THIENO[3,2-D][1,3]OXAZIN-4-ONE, 2-(4-FLUOROPHENYL)-

4H-THIENO[3,2-D][1,3]OXAZIN-4-ONE, 2-(4-FLUOROPHENYL)-: A Comprehensive Overview

The compound with CAS No. 439111-82-7, commonly referred to as 4H-thieno[3,2-d][1,3]oxazin-4-one, 2-(4-fluorophenyl)-, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienooxazines, which are known for their unique chemical properties and potential applications in drug discovery. The thieno[3,2-d][1,3]oxazine core structure is a fused bicyclic system consisting of a thiophene ring and an oxazine ring, creating a framework that can exhibit diverse reactivity and bioactivity.

Recent studies have highlighted the importance of fluorine substitution in organic compounds, particularly in medicinal chemistry. The presence of a 4-fluorophenyl group in this compound introduces electronic effects that can modulate the compound's physicochemical properties. Fluorine's electronegativity enhances the stability of the molecule and can influence its interactions with biological targets. This makes 4H-thieno[3,2-d][1,3]oxazin-4-one, 2-(4-fluorophenyl)- a promising candidate for exploring fluorinated heterocycles in drug design.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thienooxazine core followed by functionalization at specific positions. Researchers have employed various strategies such as cyclization reactions and nucleophilic substitutions to achieve the desired structure. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield in constructing such complex frameworks.

From a pharmacological perspective, thienooxazines have shown potential as kinase inhibitors and modulators of ion channels. The oxazinone moiety within this compound is particularly interesting due to its ability to form hydrogen bonds with biological targets. Recent computational studies using molecular docking techniques have revealed that 4H-thieno[3,2-d][1,3]oxazin-4-one, 2-(4-fluorophenyl)- exhibits favorable binding affinities towards certain protein kinases involved in cancer pathways.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The aromaticity and conjugation within the thienooxazine system contribute to its electronic properties, making it a candidate for applications in organic electronics. Studies on its electrochemical behavior have shown that it can act as an electron-deficient acceptor material in donor-acceptor heterojunctions.

From an analytical standpoint, the characterization of this compound has been performed using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High Resolution Mass Spectrometry). These methods have provided insights into its molecular structure and purity. Furthermore, X-ray crystallography has been utilized to determine its three-dimensional conformational geometry.

Recent advancements in green chemistry have also influenced the synthesis pathways for this compound. Researchers are exploring environmentally friendly methods such as enzymatic catalysis and solvent-free conditions to reduce the environmental footprint associated with its production.

In conclusion, 4H-thieno[3,2-d][1,3]oxazin-4-one, 2-(4-fluorophenyl)- represents a versatile platform for exploring novel chemical entities with potential applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research in drug discovery and materials science.